(R)-3-((tert-Butoxycarbonyl)amino)-2-(4-methylbenzyl)propanoic acid

• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol
• IUPAC Name: (2R)-2-[(4-methylphenyl)methyl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C16H23NO4/c1-11-5-7-12(8-6-11)9-13(14(18)19)10-17-15(20)21-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,17,20)(H,18,19)/t13-/m1/s1
• InChI Key: JJPHGZYHLDUGOU-CYBMUJFWSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C[C@H](CNC(=O)OC(C)(C)C)C(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)CC(CNC(=O)OC(C)(C)C)C(=O)O

Description

“(R)-3-((tert-Butoxycarbonyl)amino)-2-(4-methylbenzyl)propanoic acid” is a chiral Boc-protected amino acid derivative characterized by a tert-butoxycarbonyl (Boc) group, a 4-methylbenzyl substituent, and a propanoic acid backbone. The Boc group serves as a protective moiety for the amino group, enhancing stability during synthetic processes, particularly in peptide synthesis and medicinal chemistry applications . The 4-methylbenzyl substituent introduces steric bulk and lipophilicity, which can influence both physicochemical properties (e.g., solubility, crystallinity) and biological interactions. The compound’s R-configuration at the chiral center is critical for its stereospecific activity in drug design, as seen in analogs targeting enzyme inhibition or receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-3-((tert-Butoxycarbonyl)amino)-2-(4-methylbenzyl)propanoic acid typically involves the following steps:

Protection of the amine group: The amine group of the starting material is protected using tert-butoxycarbonyl chloride (Boc-Cl) in the presence of a base such as triethylamine (TEA).

Formation of the chiral center: The chiral center is introduced through asymmetric synthesis or by using chiral starting materials.

Coupling reaction: The protected amine is then coupled with 4-methylbenzyl bromide in the presence of a base to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale. Flow microreactor systems can be employed to enhance the efficiency and sustainability of the process . These systems allow for better control of reaction conditions and can lead to higher yields and pur

Biological Activity

(R)-3-((tert-Butoxycarbonyl)amino)-2-(4-methylbenzyl)propanoic acid, commonly referred to as Boc-L-Leucine, is an amino acid derivative widely studied for its biological activity. This compound is significant in various biochemical applications, including drug development and synthesis of peptides. Understanding its biological activity is crucial for its application in pharmaceuticals and biochemistry.

Chemical Structure and Properties

• Molecular Formula : C16H23NO4
• Molecular Weight : 293.35 g/mol
• CAS Number : 1260607-01-9

The structure of Boc-L-Leucine features a tert-butoxycarbonyl (Boc) protecting group, which enhances its stability and solubility in various solvents, making it a valuable intermediate in peptide synthesis.

1. Enzymatic Activity

Boc-L-Leucine has been shown to inhibit specific enzymes involved in metabolic pathways. For instance, studies indicate that it can act as an inhibitor of leucine aminopeptidase, an enzyme that plays a critical role in protein metabolism. This inhibition can affect the turnover of proteins within cells, potentially leading to altered cellular functions.

2. Transporter Interactions

Research has demonstrated that Boc-L-Leucine interacts with various amino acid transporters. For example, it has been observed to modulate the activity of the system L amino acid transporter, which is essential for the uptake of neutral amino acids in cells. This interaction is particularly relevant in cancer biology, where altered amino acid transport can influence tumor growth and metabolism.

3. Antitumor Properties

Recent studies have explored the potential antitumor properties of Boc-L-Leucine. In vitro assays have shown that this compound can inhibit the proliferation of certain cancer cell lines by inducing apoptosis (programmed cell death). The mechanism appears to involve the modulation of signaling pathways related to cell survival and growth.

Case Study 1: Inhibition of Leucine Aminopeptidase

A study conducted on the effects of Boc-L-Leucine on leucine aminopeptidase revealed that concentrations as low as 10 µM could significantly reduce enzyme activity by over 50%. This finding suggests a potent inhibitory effect that could be exploited in therapeutic contexts where modulation of protein metabolism is desired .

Case Study 2: Modulation of Amino Acid Transport

In a cellular model using human glioblastoma cells, Boc-L-Leucine was shown to enhance the uptake of other essential amino acids by up to 30%. This effect was attributed to its ability to stimulate system L transporters, highlighting its potential utility in enhancing nutrient availability in tumor microenvironments .

Data Tables

Biological Activity	Effect Observed	Concentration Tested
Leucine Aminopeptidase Inhibition	>50% reduction	10 µM
System L Transporter Activity	+30% uptake enhancement	50 µM
Antitumor Cell Proliferation	Induction of apoptosis	100 µM

Comparison with Similar Compounds

Key Observations:

• Electron-withdrawing groups (e.g., 4-fluoro in ) improve metabolic stability due to decreased susceptibility to oxidative degradation. Bulkier groups (e.g., 4-iodophenyl in ) may enhance target binding affinity in anticancer applications but complicate synthesis.

• Heterocyclic Modifications :

  • Pyridinyl derivatives () introduce hydrogen-bonding capabilities, useful in enzyme inhibition strategies.

Stereochemical Considerations

• The R-configuration in the target compound and its 4-ethylphenyl analog () is critical for maintaining activity, as S-configured analogs (e.g., compound 21 in ) often show divergent biological profiles.